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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the various hydrated forms of sodium
carbonate. The information presented herein is intended to be a valuable resource for

professionals in research, science, and drug development who require a thorough

understanding of the physicochemical properties and interconversion of these compounds.

Introduction to Sodium Carbonate and its Hydrates
Sodium carbonate (Na₂CO₃) is an inorganic salt of carbonic acid that is widely utilized in

various industrial and laboratory settings. It is known to exist in an anhydrous form as well as

several hydrated forms, where a specific number of water molecules are incorporated into the

crystal structure. These hydrates exhibit distinct physical and chemical properties, and their

stability is dependent on conditions such as temperature and humidity. The primary and most

well-documented hydrates of sodium carbonate are the decahydrate, heptahydrate, and

monohydrate. A less common hemipentahydrate has also been reported.[1][2]

The Different Hydrates of Sodium Carbonate
Sodium carbonate is known to form three principal hydrates, in addition to its anhydrous state.

[3]

Sodium Carbonate Decahydrate (Na₂CO₃·10H₂O): Commonly known as natron or washing

soda, this is the most prevalent hydrate of sodium carbonate. It contains ten molecules of
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water of crystallization for each molecule of sodium carbonate.[1]

Sodium Carbonate Heptahydrate (Na₂CO₃·7H₂O): This hydrate is less common and is not

known to occur in a mineral form. Its stability is confined to a narrow temperature range.[3]

Sodium Carbonate Monohydrate (Na₂CO₃·H₂O): Also known as thermonatrite or crystal

carbonate, this hydrate contains a single molecule of water of crystallization.[2][3]

Anhydrous Sodium Carbonate (Na₂CO₃): Referred to as natrite or soda ash, this form is

produced by heating the hydrated forms.[3]

Sodium Carbonate Hemipentahydrate (Na₂CO₃·2.5H₂O): A less common and reportedly

unstable hydrate.[4]

Quantitative Data of Sodium Carbonate and its
Hydrates
The following tables summarize key quantitative data for the different forms of sodium
carbonate for easy comparison.

Table 1: Molar Mass and Density

Compound Chemical Formula
Molar Mass ( g/mol
)

Density (g/cm³)

Anhydrous Sodium

Carbonate
Na₂CO₃ 105.99 2.54 (25 °C)

Sodium Carbonate

Monohydrate
Na₂CO₃·H₂O 124.00 2.25

Sodium Carbonate

Heptahydrate
Na₂CO₃·7H₂O 232.10 1.51

Sodium Carbonate

Decahydrate
Na₂CO₃·10H₂O 286.14 1.46

Table 2: Solubility of Anhydrous Sodium Carbonate in Water at Different Temperatures[3]
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Temperature (°C) Solubility ( g/100 mL)

0 7

15 16.4

27.8 34.07

34.8 48.69

41.9 48.1

60 45.62

100 43.6

Table 3: Stability and Transition Temperatures[2][3]

Hydrate Form Transition Condition Product(s)

Sodium Carbonate

Decahydrate
Heating above 32.0 °C

Sodium Carbonate

Heptahydrate

Sodium Carbonate

Heptahydrate
Heating above 35.4 °C

Sodium Carbonate

Monohydrate

Sodium Carbonate

Monohydrate
Heating above 100 °C Anhydrous Sodium Carbonate

Sodium Carbonate

Decahydrate

Exposure to dry air

(efflorescence)

Sodium Carbonate

Monohydrate

Sodium Carbonate

Heptahydrate

Exposure to dry air

(efflorescence)

Sodium Carbonate

Monohydrate

Anhydrous Sodium Carbonate
Dissolving in water and

crystallizing below 32.0 °C

Sodium Carbonate

Decahydrate

Experimental Protocols
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Preparation and Crystallization of Sodium Carbonate
Hydrates
4.1.1. Preparation of Sodium Carbonate Decahydrate (Natron)

Principle: Sodium carbonate decahydrate is crystallized from a saturated aqueous solution

of sodium carbonate at temperatures below 32.0 °C.[3] The Solvay process is a common

industrial method for producing sodium carbonate, which can then be hydrated.[5]

Methodology:

Prepare a saturated solution of anhydrous sodium carbonate (soda ash) in distilled water

at a temperature slightly above 32 °C to ensure complete dissolution.

Cool the solution slowly to a temperature below 32.0 °C (e.g., room temperature or lower).

Allow the solution to stand undisturbed. Large, transparent crystals of sodium carbonate
decahydrate will form.

The crystals can be collected by filtration.

4.1.2. Preparation of Sodium Carbonate Monohydrate (Thermonatrite)

Principle: Sodium carbonate monohydrate can be obtained by crystallizing sodium
carbonate from an aqueous solution at temperatures above 35.4 °C.[3] It can also be

formed by the efflorescence of the decahydrate or heptahydrate in dry air.[2]

Methodology:

Prepare a saturated solution of anhydrous sodium carbonate in distilled water.

Heat the solution to a temperature above 35.4 °C (e.g., 40-50 °C).

Allow the solvent to evaporate slowly at this elevated temperature.

Small, white crystals of sodium carbonate monohydrate will precipitate.
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The crystals can be collected by filtration at the elevated temperature to prevent the

formation of other hydrates upon cooling.

4.1.3. Preparation of Sodium Carbonate Heptahydrate

Principle: The heptahydrate crystallizes from a saturated sodium carbonate solution within

a very narrow temperature range of 32.0 °C to 35.4 °C.[3] Its preparation is challenging due

to this limited stability range.

Methodology:

Prepare a saturated solution of sodium carbonate in water.

Carefully control the temperature of the solution to be within the 32.0 °C to 35.4 °C range.

Induce crystallization, for example, by adding a seed crystal of sodium carbonate
heptahydrate.

Isolate the crystals quickly by filtration while maintaining the temperature within the

specified range.

Characterization Techniques
4.2.1. X-Ray Diffraction (XRD)

Principle: XRD is used to identify the crystalline phases of the sodium carbonate hydrates

by analyzing their unique diffraction patterns.

Methodology:[6][7]

A powdered sample of the sodium carbonate hydrate is placed in a sample holder.

The sample is irradiated with a monochromatic X-ray beam.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).
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The resulting diffraction pattern is compared with standard diffraction patterns from a

database (e.g., the International Centre for Diffraction Data - ICDD) to identify the specific

hydrate form.

4.2.2. Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere. It is used to determine the water content of the hydrates

and to study their thermal decomposition.

Methodology:[8][9]

A small, accurately weighed sample of the hydrate is placed in a TGA furnace.

The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air).

The mass of the sample is continuously monitored.

The resulting TGA curve shows stepwise mass losses corresponding to the dehydration of

the different water molecules. The temperature at which these losses occur provides

information about the stability of the hydrate.

4.2.3. Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. It is used to

determine the temperatures and enthalpies of phase transitions, such as dehydration and

melting.

Methodology:[6][10]

A small, encapsulated sample of the sodium carbonate hydrate is placed in the DSC cell,

alongside an empty reference pan.

The sample and reference are heated at a constant rate.

The DSC curve shows endothermic or exothermic peaks corresponding to thermal events.

For hydrates, endothermic peaks are observed during dehydration and melting. The peak
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temperature indicates the transition temperature, and the area under the peak is

proportional to the enthalpy change of the transition.

Interconversion and Stability of Sodium Carbonate
Hydrates
The different hydrates of sodium carbonate can be interconverted by changing the

temperature and water vapor pressure. The following diagram illustrates the logical

relationships between the anhydrous form and its main hydrates.
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Interconversion pathways of sodium carbonate hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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